Cas no 2034320-81-3 (4-{4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl}-1lambda6-thiane-1,1-dione)

• Product name: 4-{4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl}-1lambda6-thiane-1,1-dione
• CAS No: 2034320-81-3
• MF: C₁₆H₂₀F₃N₃O₃S
• MW: 391.408513069153
• CID: 5551504

4-{4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl}-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(1,1-dioxothian-4-yl)piperazin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• 4-{4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl}-1lambda6-thiane-1,1-dione

• Inchi： 1S/C16H20F3N3O3S/c17-16(18,19)14-2-1-12(11-20-14)15(23)22-7-5-21(6-8-22)13-3-9-26(24,25)10-4-13/h1-2,11,13H,3-10H2
• InChI Key： BGVAFGGGEDXYRP-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2CCS(=O)(=O)CC2)CC1)(C1=CC=C(C(F)(F)F)N=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 4-{4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl}-1lambda6-thiane-1,1-dione

Comprehensive Overview of 4-{4-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl}-1lambda6-thiane-1,1-dione (CAS No. 2034320-81-3)

The compound 4-{4-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl}-1lambda6-thiane-1,1-dione (CAS No. 2034320-81-3) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a trifluoromethylpyridine moiety and a piperazine ring linked to a thiane-1,1-dione core, this molecule is a prime candidate for researchers exploring novel therapeutic agents. Its CAS number 2034320-81-3 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities.

In recent years, the demand for fluorinated compounds like 4-{4-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl}-1lambda6-thiane-1,1-dione has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates to improve their pharmacokinetic properties. This aligns with the growing trend in pharmaceutical research to develop small-molecule inhibitors targeting specific pathways, such as those involved in inflammation, oncology, and central nervous system disorders.

The structural complexity of CAS No. 2034320-81-3 also makes it a subject of interest in computational chemistry and AI-driven drug design. Researchers are leveraging machine learning algorithms to predict the binding affinity and selectivity of such compounds, accelerating the discovery of next-generation therapeutics. This approach is particularly relevant given the increasing focus on precision medicine and personalized treatment strategies, where molecules like 4-{4-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl}-1lambda6-thiane-1,1-dione could play a pivotal role.

Another area of exploration for this compound is its potential application in agrochemical research. The pyridine and piperazine functionalities are common motifs in pesticides and herbicides, offering opportunities to develop more efficient and environmentally friendly crop protection solutions. With the global push toward sustainable agriculture, the relevance of such innovative chemical entities cannot be overstated.

From a synthetic chemistry perspective, the preparation of 4-{4-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl}-1lambda6-thiane-1,1-dione involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are often optimized using green chemistry principles to minimize waste and reduce environmental impact—a priority for modern pharmaceutical and chemical industries.

In summary, CAS No. 2034320-81-3 represents a versatile and scientifically valuable compound with broad applications in drug discovery, agrochemical development, and computational chemistry. Its unique structural attributes and potential therapeutic benefits make it a compelling subject for ongoing and future research endeavors.